Cas no 2227793-47-5 ((1S)-2,2,2-trifluoro-1-(1H-imidazol-5-yl)ethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-(1H-imidazol-5-yl)ethan-1-ol
• CAS No: 2227793-47-5
• MF: C₅H₅F₃N₂O
• MW: 166.101211309433
• CID: 5979005
• PubChem ID: 165694600
• Update Time: 2025-10-31

(1S)-2,2,2-trifluoro-1-(1H-imidazol-5-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-(1H-imidazol-5-yl)ethan-1-ol
• 2227793-47-5
• EN300-1951276

• Inchi： 1S/C5H5F3N2O/c6-5(7,8)4(11)3-1-9-2-10-3/h1-2,4,11H,(H,9,10)/t4-/m0/s1
• InChI Key： UEYYZTGTKXAZTJ-BYPYZUCNSA-N
• SMILES： FC([C@H](C1=CN=CN1)O)(F)F

Computed Properties

• Exact Mass: 166.03539727g/mol
• Monoisotopic Mass: 166.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 48.9Ų

Additional information on (1S)-2,2,2-trifluoro-1-(1H-imidazol-5-yl)ethan-1-ol

Recent Advances in the Study of (1S)-2,2,2-trifluoro-1-(1H-imidazol-5-yl)ethan-1-ol (CAS: 2227793-47-5)

The compound (1S)-2,2,2-trifluoro-1-(1H-imidazol-5-yl)ethan-1-ol (CAS: 2227793-47-5) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel antifungal and antibacterial agents. The trifluoromethyl group and imidazole moiety in its structure contribute to its enhanced bioavailability and metabolic stability, making it a promising scaffold for drug development. Researchers have employed advanced synthetic techniques, including asymmetric catalysis and microwave-assisted synthesis, to optimize the production of this compound with high enantiomeric purity.

In vitro and in vivo studies have demonstrated that (1S)-2,2,2-trifluoro-1-(1H-imidazol-5-yl)ethan-1-ol exhibits potent inhibitory activity against a range of pathogenic fungi and bacteria. Mechanistic studies suggest that the compound disrupts cell membrane integrity and interferes with essential enzymatic processes in microbial cells. These findings underscore its potential as a lead compound for the development of new antimicrobial agents.

Furthermore, recent pharmacokinetic studies have revealed favorable absorption and distribution profiles for this compound, with minimal toxicity observed in preclinical models. These properties, combined with its broad-spectrum activity, position it as a strong candidate for further clinical development. Ongoing research is exploring its potential applications in treating drug-resistant infections and as a component of combination therapies.

In conclusion, (1S)-2,2,2-trifluoro-1-(1H-imidazol-5-yl)ethan-1-ol represents a promising avenue for antimicrobial drug discovery. Its unique chemical structure, coupled with its demonstrated biological activity and favorable pharmacokinetic properties, makes it a compound of significant interest to the pharmaceutical industry. Future research should focus on optimizing its synthetic routes, elucidating its precise mechanism of action, and advancing it through the drug development pipeline.